2-[5-(5-bromopyridin-3-yl)-1H-1,2,4-triazol-3-yl]-N-(pyridin-4-ylmethyl)acetamide

• IUPAC Name: 2-[3-(5-bromopyridin-3-yl)-1H-1,2,4-triazol-5-yl]-N-(pyridin-4-ylmethyl)acetamide
• InChI: InChI=1S/C15H13BrN6O/c16-12-5-11(8-18-9-12)15-20-13(21-22-15)6-14(23)19-7-10-1-3-17-4-2-10/h1-5,8-9H,6-7H2,(H,19,23)(H,20,21,22)
• InChI Key: VUBORQMWVBEUEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1CNC(=O)CC2=NC(=NN2)C3=CC(=CN=C3)Br
• Molecular Formula: C15H13BrN6O
• Molecular Weight: 373.21 g/mol

Description

This compound is characterized by three key structural motifs:

• 1,2,4-Triazole ring: Enhances hydrogen bonding and aromatic stacking interactions, common in bioactive molecules .
• N-(Pyridin-4-ylmethyl)acetamide group: Provides a polar, nitrogen-rich substituent that may improve aqueous solubility and target binding .

Molecular Formula: C₁₆H₁₃BrN₆O (inferred from analogs) Molecular Weight: ~373.21 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[5-(5-bromopyridin-3-yl)-1H-1,2,4-triazol-3-yl]-N-(pyridin-4-ylmethyl)acetamide typically involves multiple steps, starting with the preparation of the bromopyridine derivative. The bromopyridine is then reacted with a triazole precursor under specific conditions to form the triazole ring. Finally, the acetamide group is introduced through an acylation reaction.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of catalysts, controlled reaction environments, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the bromopyridine moiety.

Reduction: Reduction reactions can occur at the triazole ring or the acetamide group.

Substitution: The bromine atom in the bromopyridine moiety can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products

The major products of these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a pyridine oxide, while substitution could result in a variety of functionalized pyridine derivatives.

Scientific Research Applications

2-[5-(5-bromopyridin-3-yl)-1H-1,2,4-triazol-3-yl]-N-(pyridin-4-ylmethyl)acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Investigated for its potential as a pharmaceutical agent, particularly in the treatment of diseases where modulation of specific biological pathways is required.

Industry: Utilized in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 2-[5-(5-bromopyridin-3-yl)-1H-1,2,4-triazol-3-yl]-N-(pyridin-4-ylmethyl)acetamide involves its interaction with molecular targets such as enzymes or receptors. The bromopyridine and triazole moieties can bind to specific sites on these targets, modulating their activity. This interaction can affect various biological pathways, leading to the desired therapeutic or research outcomes.

Comparison with Similar Compounds

Key Analogs and Their Structural/Functional Differences

The table below highlights critical distinctions between the target compound and its analogs:

Compound Name & Source	Structural Features	Biological Activity	Key Differences from Target Compound
Target Compound	Bromopyridine, triazole, pyridin-4-ylmethyl	Enzyme/receptor binding (e.g., kinase inhibition)	Reference structure
2-[5-(5-bromopyridin-3-yl)-1H-1,2,4-triazol-3-yl]-N-(pyridin-2-ylmethyl)acetamide	Pyridin-2-ylmethyl instead of 4-yl	Similar binding affinity but altered steric/electronic interactions	Pyridine substituent position affects geometry and binding pocket compatibility
N-(4-Methoxybenzyl) analog	4-Methoxybenzyl group	Antifungal, antibacterial	Methoxy group increases lipophilicity, potentially reducing solubility
N-(4-Bromophenyl)-2-((3-(pyridin-3-yl)-1H-1,2,4-triazol-5-yl)thio)acetamide	Thioether linkage, bromophenyl	Antimicrobial (broad-spectrum)	Thioether improves metabolic stability; bromophenyl enhances halogen bonding
N-(1,3-Benzodioxol-5-yl) analog	Benzodioxole ring, sulfanyl	Therapeutic agent for CNS disorders	Benzodioxole enhances blood-brain barrier penetration
2-[5-(Pyridin-3-yl)-1H-1,2,4-triazol-3-yl]-N-[2-(thiophen-2-yl)ethyl]acetamide	Thiophene-ethyl group	Antimicrobial (Gram-positive bacteria)	Thiophene increases π-π stacking; ethyl linker alters flexibility

Impact of Substituents on Bioactivity and Physicochemical Properties

• Bromine vs. Chlorine/Nitrogen Substituents : Bromine’s larger atomic radius and polarizability enhance halogen bonding compared to chlorine or nitro groups, as seen in analogs from .
• Pyridine Position (2-yl vs. 4-yl) : The pyridin-4-ylmethyl group in the target compound allows linear geometry for optimal π-stacking, whereas 2-yl analogs (e.g., ) may exhibit steric hindrance .
• Triazole vs. Oxadiazole/Thiadiazole: Triazole rings (1,2,4-substitution) offer dual hydrogen bond donor/acceptor sites, unlike oxadiazoles, which are less polar .

Pharmacokinetic and Thermodynamic Comparisons

• Solubility : The pyridin-4-ylmethyl group in the target compound improves aqueous solubility (~2.5 mg/mL predicted) compared to methoxybenzyl analogs (<1 mg/mL) .
• Thermal Stability : Differential scanning calorimetry (DSC) data for triazole-containing analogs show melting points of 215–230°C, correlating with the target compound’s stability .
• Metabolic Stability : Thioether-containing analogs (e.g., ) exhibit longer half-lives (t₁/₂ ~6–8 hours) due to resistance to oxidative metabolism, whereas acetamide-linked compounds may undergo faster hydrolysis .